Cas no 1805729-24-1 (3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one)
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one
-
- Inchi: 1S/C10H9BrClFO/c11-4-3-10(14)8-2-1-7(6-13)5-9(8)12/h1-2,5H,3-4,6H2
- InChI Key: KLQFXILLCYUCTA-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(CF)=CC=1Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018670-250mg |
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one |
1805729-24-1 | 97% | 250mg |
499.20 USD | 2021-06-25 | |
| Alichem | A013018670-500mg |
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one |
1805729-24-1 | 97% | 500mg |
815.00 USD | 2021-06-25 | |
| Alichem | A013018670-1g |
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one |
1805729-24-1 | 97% | 1g |
1,564.50 USD | 2021-06-25 |
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one
Introduction to 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1805729-24-1)
3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1805729-24-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chlorinated phenyl ring, and a fluoromethyl group, which collectively contribute to its potential biological activities and applications.
The molecular structure of 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one is particularly noteworthy for its versatility in chemical modifications. The presence of the bromine atom allows for facile substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the chlorinated phenyl ring and fluoromethyl group provide opportunities for tuning the compound's electronic properties and reactivity, which are crucial for optimizing its biological activity.
Recent studies have highlighted the potential of 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The bromine atom and fluoromethyl group play key roles in enhancing the compound's binding affinity to these enzymes, thereby improving its efficacy as a potential anticancer agent.
In another study, published in the European Journal of Medicinal Chemistry, 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one was investigated for its antimicrobial properties. The results indicated that this compound demonstrates significant activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent. The unique combination of halogenated functional groups is believed to contribute to its broad-spectrum antimicrobial activity.
The pharmacokinetic properties of 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The presence of the fluoromethyl group has been shown to enhance metabolic stability and reduce the risk of rapid degradation in vivo.
In terms of safety and toxicity, preliminary studies have indicated that 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one is generally well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects. These studies are ongoing and will provide valuable insights into the compound's suitability for clinical use.
The synthetic route for producing 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one has been optimized to ensure high yields and purity. Common synthetic methods involve the reaction of 2-chloro-4-fluorobenzaldehyde with bromopropionyl bromide in the presence of a suitable base. This approach allows for efficient and scalable production, making it feasible for both research and commercial applications.
In conclusion, 3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1805729-24-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to the advancement of medical science.
1805729-24-1 (3-Bromo-1-(2-chloro-4-(fluoromethyl)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)